Cas no 28127-66-4 (4-HYDROXY-2-METHYLBUT-2-ENOIC ACID)

• Product Name: 4-HYDROXY-2-METHYLBUT-2-ENOIC ACID
• CAS No: 28127-66-4
• Molecular Formula: C₅H₈O₃
• Molecular Weight: 116.115
• CID: 2066795
• PubChem ID: 13855819

4-HYDROXY-2-METHYLBUT-2-ENOIC ACID Properties

Names and Identifiers

• (2E)-4-Hydroxy-2-methylbuten-(2)-saeure
• (E)-4-Hydroxy-2-methylbut-2-ensaeure
• 4-hydroxy-2-methyl-trans-crotonic acid
• 4-Hydroxy-2-methyl-trans-crotonsaeure
• 4-hydroxytiglic acid
• gamma-Hydroxy-tiglinsaeure
• 4-HYDROXY-2-METHYLBUT-2-ENOIC ACID
• SCHEMBL1076974
• (E)-4-hydroxy-2-methylbut-2-enoic acid
• SCHEMBL21943
• (2E)-4-hydroxy-2-methylbut-2-enoic acid
• EN300-2956177
• 28127-66-4
• AKOS006375858
• (e)-4-hydroxy-2-methyl-2-butenoic acid
• 893-237-1

• InChIKey： NCQCQZXQBYAHBZ-DUXPYHPUSA-N
• Inchi： InChI=1S/C5H8O3/c1-4(2-3-6)5(7)8/h2,6H,3H2,1H3,(H,7,8)/b4-2+
• SMILES： CC(=CCO)C(=O)O

Computed Properties

• Exact Mass: 116.047344113g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 116.047344113g/mol
• Heavy Atom Count: 8
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids